Pyridine, 2-(N-chloroformimidoyl)- (6CI)

• CAS No.: 100704-32-3
• Molecular Formula: C6H5ClN2
• Molecular Weight: 140.57
• IUPAC Name: N-chloro-1-pyridin-2-ylmethanimine
• InChI: InChI=1S/C6H5ClN2/c7-9-5-6-3-1-2-4-8-6/h1-5H
• InChI Key: SWOAKQBAZTWXMN-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C=NCl
• Synonyms: Pyridine, 2-(N-chloroformimidoyl)- (6CI)

Description

Pyridine, 2-(N-chloroformimidoyl)- (6CI) is a pyridine derivative substituted at the 2-position with an N-chloroformimidoyl group (-NCl-C(=NH)-).

The molecular formula of Pyridine, 2-(N-chloroformimidoyl)- (6CI) is C₆H₅ClN₃, with a theoretical molecular weight of 154.57 g/mol. The chloroformimidoyl group introduces significant electron-withdrawing effects, which may influence the pyridine ring’s aromaticity, acidity, and reactivity in nucleophilic substitution or cross-coupling reactions.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares Pyridine, 2-(N-chloroformimidoyl)- (6CI) with structurally related pyridine derivatives from the evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
Pyridine, 2-(N-chloroformimidoyl)- (6CI)	C₆H₅ClN₃	154.57 (theoretical)	2-position: N-chloroformimidoyl	Electron-withdrawing substituent; potential reactivity in amidine-based synthesis
2-Chloro-6-methylpyridine	C₆H₆ClN	127.57	2-Cl, 6-CH₃	Simple halogenated pyridine; used in pharmaceutical intermediates
N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide	C₉H₁₃ClN₄	224.68	3-(6-Cl-pyridinyl)methyl, acetimidamide	Amidino group enhances binding to biological targets; agrochemical relevance
Imidacloprid	C₉H₁₀ClN₅O₂	255.67	6-chloro-3-pyridinylmethyl, nitroimine	Neonicotinoid insecticide; nitroimine group critical for activity
Pyridine, 2-(2-oxazolidinyl)- (6CI)	C₈H₁₀N₂O	150.18	2-oxazolidinyl	Heterocyclic substituent; potential use in polymer or ligand synthesis

Physical Properties and Commercial Availability

• Pricing and Availability : While direct pricing data for Pyridine, 2-(N-chloroformimidoyl)- (6CI) are unavailable, structurally complex pyridine derivatives (e.g., HB180 series compounds ) are sold at premiums (e.g., $500–$6,000 for 1–25 g).